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Compound of Interest

Compound Name: 1-Butylimidazole

Cat. No.: B119223

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physicochemical properties of 1-
butylimidazole, a key building block in the synthesis of ionic liquids and other functional
materials. Understanding these properties is critical for its effective use as a solvent and for the
rational design of new materials in pharmaceutical and chemical research.

Core Physicochemical Data

The selection of an appropriate solvent is a pivotal step in chemical synthesis and formulation.
The following table summarizes the key physicochemical properties of 1-butylimidazole to aid
in this selection process.
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Property Value Units Conditions

Molecular Formula C7H12N:2

Molecular Weight 124.18 g/mol

Appearance CoIorIe.ss t.o ght - Ambient
yellow liquid

Density 0.945 g/mL 25°C

Boiling Point 235 °C 760 mmHg

114-116 °C 12 mmHg

Melting Point 72 °C

Refractive Index 1.480 n20/D 20 °C

Flash Point 145 °C

Soluble in water,
ethanol, acetone,

chloroform, methanol.

Solubility )
[1][2][3] Insoluble in
water (contradictory
reports exist).[4][5]
7.09+0.10

pKa :

(Predicted)

Experimental Protocols for Property Determination

Accurate determination of physicochemical properties is essential for the reliable application of
1-butylimidazole. The following are detailed methodologies for key experiments.

Density Determination

The density of a liquid can be determined using the gravimetric buoyancy method, which is
based on Archimedes' principle.[6]

Apparatus:
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Analytical balance

Graduated cylinder or pycnometer

Thermometer

Reference body of known volume (e.g., glass sinker)[6]
Procedure:
o Measure the mass of the empty, clean, and dry graduated cylinder or pycnometer.

e Add a known volume of 1-butylimidazole to the graduated cylinder or fill the pycnometer to
its calibrated mark.

o Measure the mass of the container with the liquid.
o Record the temperature of the liquid.
» Calculate the density using the formula: Density = Mass / Volume.[7]

» For higher accuracy using the buoyancy method, a sinker of known volume is weighed in air
and then submerged in the liquid. The density is calculated from the difference in mass.[6]

Boiling Point Determination

The boiling point can be determined by distillation or the Thiele tube method.[8][9] The boiling
point is the temperature at which the vapor pressure of the liquid equals the external pressure.
[8][10]

Apparatus:

« Distillation flask or small test tube
e Condenser (for distillation)

e Thermometer

o Heating mantle or oil bath
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e Thiele tube and capillary tube (for Thiele tube method)[9]
» Boiling chips

Procedure (Thiele Tube Method):

Place a small amount of 1-butylimidazole into a small test tube.

 Invert a sealed capillary tube into the test tube with the open end submerged in the liquid.
o Attach the test tube to a thermometer.

e Place the assembly in a Thiele tube filled with a suitable heating oil.[9][10]

o Heat the side arm of the Thiele tube gently.

» Observe a steady stream of bubbles emerging from the capillary tube.

* Remove the heat and allow the apparatus to cool slowly.

e The temperature at which the liquid begins to enter the capillary tube is the boiling point.[9]
[11]

Melting Point Determination

The melting point is the temperature at which a substance changes from a solid to a liquid. For
pure compounds, this occurs over a narrow range.[12]

Apparatus:

e Capillary tubes

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
e Thermometer

Procedure:

o Ensure the 1-butylimidazole sample is solidified (if necessary, by cooling).
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» Pack a small amount of the powdered solid into a capillary tube.
e Place the capillary tube in the melting point apparatus.
o Heat the sample slowly.

o Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes liquid. This range is the melting point.

Viscosity Measurement

Viscosity, a measure of a fluid's resistance to flow, is a critical parameter for solvent
applications. For ionic liquids, viscosity can be measured using rotational viscometers or
vibrating wire viscometers.[13][14]

Apparatus:
» Rotational viscometer (e.g., Brookfield type) or a vibrating wire viscometer
o Temperature-controlled sample holder

Procedure (Rotational Viscometer):

Place a known volume of 1-butylimidazole into the sample cup.
o Equilibrate the sample to the desired temperature.

o Select an appropriate spindle and rotational speed.

e Immerse the spindle in the liquid to the marked level.

» Start the viscometer and allow the reading to stabilize.

e Record the viscosity value from the instrument display. The ASTM D2196-2015 standard can
be followed for detailed guidance.[13]

Surface Tension Measurement
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Surface tension can be determined using methods such as the Du Nody ring, Wilhelmy plate,
or the pendant drop method.[12][15]

Apparatus:

o Tensiometer (with Du Nody ring or Wilhelmy plate attachment) or a goniometer/tensiometer
for pendant drop analysis

o Temperature-controlled stage
Procedure (Pendant Drop Method):

o Adrop of 1-butylimidazole is formed at the tip of a needle within a sealed, temperature-
controlled cuvette.[12]

o A camera captures the profile of the pendant drop.

e Image analysis software fits the drop shape to the Young-Laplace equation to calculate the
surface tension.

e This method is particularly useful for measuring dynamic surface tension as a function of
time.[12]

Refractive Index Measurement

The refractive index is a fundamental property related to the composition and purity of a
substance. It is measured using a refractometer.[16]

Apparatus:

o Abbe refractometer or a digital refractometer
o Constant temperature water bath

 Light source (typically sodium D-line, 589 nm)
Procedure:

o Calibrate the refractometer using a standard of known refractive index.
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Place a few drops of 1-butylimidazole onto the prism of the refractometer.

Close the prism and allow the sample to reach thermal equilibrium (typically 20 °C).[1]

Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs of the eyepiece.

Read the refractive index from the instrument's scale or digital display.

Solubility Determination

The solubility of 1-butylimidazole in various solvents is determined by the equilibrium
saturation method.

Apparatus:

Vials or test tubes with closures

Shaker or magnetic stirrer

Temperature-controlled bath or incubator

Analytical technique for concentration measurement (e.g., UV-Vis spectroscopy, HPLC, or
gravimetric analysis)

Procedure:

e Add an excess amount of 1-butylimidazole to a known volume of the solvent in a vial.

o Seal the vial and place it in a temperature-controlled shaker or stirrer.

o Agitate the mixture for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours).

o Allow any undissolved material to settle.

o Carefully extract a known volume of the supernatant (the saturated solution).

o Determine the concentration of 1-butylimidazole in the supernatant using a suitable
analytical method. For qualitative assessment, observe if a homogeneous solution is formed
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after vigorous shaking of a small amount of solute in the solvent.[17]

Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting a solvent, considering the
physicochemical properties of 1-butylimidazole.
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Solvent Selection Workflow for 1-Butylimidazole

Define Application Requirements
(e.g., Reaction, Extraction, Formulation)

Temperature Constraints

Solubility Needs

Assess Solubility
- Soluble in reaction mixture?
- Miscible with co-solvents?

Consider Viscosity
- Affects mass transfer?
- Pumping and handling?

Analyze Surface Tension
- Important for wetting/interfacial properties?

Safety First

Review Safety Data
- Toxicity?
- Flammability (Flash Point)?

Final Solvent Selection

Click to download full resolution via product page

Caption: Logical workflow for solvent selection using 1-butylimidazole.
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Safety and Handling

1-Butylimidazole is classified as a hazardous substance. It may be fatal if swallowed, in
contact with skin, or if inhaled.[18] It causes skin irritation and serious eye damage. Appropriate
personal protective equipment, including gloves, safety goggles, and a lab coat, should be
worn when handling this chemical. All work should be conducted in a well-ventilated fume
hood.[18] In case of fire, use dry chemical, carbon dioxide, or water spray for small fires, and
water spray, fog, or regular foam for large fires.[18] Containers may explode when heated.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butylimidazole-for-solvent-selection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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